Cas no 65876-13-3 (3-(4-phenylpiperazin-1-yl)propan-1-amine dihydrochloride)

• Product Name: 3-(4-phenylpiperazin-1-yl)propan-1-amine dihydrochloride
• CAS No: 65876-13-3
• MF: C₁₃H₂₃Cl₂N₃
• MW: 292.247821092606
• CID: 1692188
• PubChem ID: 3050141
• Update Time: 2025-04-21

3-(4-phenylpiperazin-1-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-phenylpiperazin-1-yl)propan-1-amine dihydrochloride
• 4-Phenyl-1-piperazinepropanamine dihydrochloride
• VUFB-8990
• DTXSID10216059
• 65876-13-3
• 1-Piperazinepropanamine, 4-phenyl-, dihydrochloride

• Inchi： 1S/C13H21N3.2ClH/c14-7-4-8-15-9-11-16(12-10-15)13-5-2-1-3-6-13;;/h1-3,5-6H,4,7-12,14H2;2*1H
• InChI Key： UJWRLQILRPTGID-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCN)CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 291.12719
• Monoisotopic Mass: 291.1269031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• PSA: 32.5